Cas no 1806529-58-7 (Methyl 4-hydroxy-2-nitropyridine-6-acetate)

Methyl 4-hydroxy-2-nitropyridine-6-acetate is a nitropyridine derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a hydroxyl group at the 4-position and a nitro group at the 2-position, contributing to its reactivity in nucleophilic and electrophilic substitution reactions. The ester functionality at the 6-position enhances its solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in the preparation of heterocyclic compounds and as a building block for bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for research and industrial applications requiring precise functional group transformations.
Methyl 4-hydroxy-2-nitropyridine-6-acetate structure
1806529-58-7 structure
Product Name:Methyl 4-hydroxy-2-nitropyridine-6-acetate
CAS No:1806529-58-7
MF:C8H8N2O5
MW:212.15952205658
CID:4906587
Update Time:2025-10-28

Methyl 4-hydroxy-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-hydroxy-2-nitropyridine-6-acetate
    • Inchi: 1S/C8H8N2O5/c1-15-8(12)3-5-2-6(11)4-7(9-5)10(13)14/h2,4H,3H2,1H3,(H,9,11)
    • InChI Key: IUEXJZZEJFHJGH-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1=CC(C=C([N+](=O)[O-])N1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 377
  • XLogP3: 0
  • Topological Polar Surface Area: 101

Methyl 4-hydroxy-2-nitropyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029004886-250mg
Methyl 4-hydroxy-2-nitropyridine-6-acetate
1806529-58-7 95%
250mg
$940.80 2022-03-31
Alichem
A029004886-500mg
Methyl 4-hydroxy-2-nitropyridine-6-acetate
1806529-58-7 95%
500mg
$1,718.70 2022-03-31
Alichem
A029004886-1g
Methyl 4-hydroxy-2-nitropyridine-6-acetate
1806529-58-7 95%
1g
$2,866.05 2022-03-31

Additional information on Methyl 4-hydroxy-2-nitropyridine-6-acetate

Methyl 4-Hydroxy-2-Nitropyridine-6-Acetate: A Comprehensive Overview

Methyl 4-hydroxy-2-nitropyridine-6-acetate, with the CAS number 1806529-58-7, is a compound of significant interest in various fields of chemistry and materials science. This compound, also referred to as nitro-substituted pyridine derivative, has garnered attention due to its unique structural properties and potential applications in drug design, catalysis, and electronic materials.

The molecular structure of methyl 4-hydroxy-2-nitropyridine-6-acetate consists of a pyridine ring substituted with a hydroxyl group at position 4, a nitro group at position 2, and an acetate ester group at position 6. These functional groups contribute to the compound's reactivity and stability, making it a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of anti-cancer drug discovery.

Research into the synthesis of methyl 4-hydroxy-2-nitropyridine-6-acetate has focused on optimizing reaction conditions to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method aligns with the growing trend toward sustainable and efficient chemical processes.

In terms of applications, methyl 4-hydroxy-2-nitropyridine-6-acetate has demonstrated potential as a precursor for advanced materials. For instance, its ability to coordinate with metal ions makes it a candidate for designing metal-organic frameworks (MOFs) with applications in gas storage and catalysis. Additionally, its electronic properties have been explored for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

The biological activity of methyl 4-hydroxy-2-nitropyridine-6-acetate has also been a focal point of recent investigations. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to inhibit specific enzymes involved in inflammatory pathways highlights its potential role in anti-inflammatory therapies.

From an environmental perspective, methyl 4-hydroxy-2-nitropyridine-6-acetate has been studied for its degradation pathways under various conditions. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Recent findings indicate that the compound undergoes rapid biodegradation under aerobic conditions, which is promising for reducing its environmental footprint.

In conclusion, methyl 4-hydroxy-2-nitropyridine-6-acetate represents a multifaceted compound with diverse applications across chemistry and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, catalysis, and electronic materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.